Cas no 503603-27-8 (2,9-Dihexylpentacene)

• Product Name: 2,9-Dihexylpentacene
• CAS No: 503603-27-8
• MF: C₃₄H₃₈
• MW: 446.665529727936
• CID: 2829316
• PubChem ID: 17973372
• Update Time: 2025-04-21

2,9-Dihexylpentacene Chemical and Physical Properties

Names and Identifiers

• RULVTSKZGQBWCA-UHFFFAOYSA-N
• DTXSID30591835
• 503603-27-8
• 2,9-Dihexylpentacene

• Inchi： 1S/C34H38/c1-3-5-7-9-11-25-13-15-27-19-31-24-34-22-30-18-26(12-10-8-6-4-2)14-16-28(30)20-32(34)23-33(31)21-29(27)17-25/h13-24H,3-12H2,1-2H3
• InChI Key： RULVTSKZGQBWCA-UHFFFAOYSA-N
• SMILES： C12=CC3C=C(C=CC=3C=C1C=C1C=C3C=C(C=CC3=CC1=C2)CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 446.297351212g/mol
• Monoisotopic Mass: 446.297351212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes